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Compound of Interest

Compound Name: 3-Chloro-2-fluorobenzoic acid
CAS No.: 161957-55-7
Cat. No.: B2751501
Get Quote
. J

Executive Safety Summary
¢ Target Chemical: 3-Chloro-2-fluorobenzoic acid (CAS: 161957-55-7)[1][2][3][4][5]

e Primary Hazards: Skin/Eye Irritation (H315, H319), Respiratory Irritation (H335).[3][6]

« Critical Disposal Constraint: This is a halogenated organic acid.[7] Unlike simple mineral
acids (e.g., HCI) or non-halogenated organic acids (e.g., Acetic Acid), this compound must
not be neutralized and discharged into sanitary sewers.[6] The presence of covalent chlorine
and fluorine atoms requires high-temperature incineration with specific flue gas scrubbing
capabilities to prevent the release of acid gases (HCI, HF) into the atmosphere.

Strategic Waste Characterization

Effective disposal begins with accurate characterization. As a Senior Scientist, you must
distinguish between the chemical's acidic nature and its halogenated backbone.
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Property Value/Description Disposal Implication

Minimize dust generation;
Physical State Solid (Powder/Crystals) requires solid waste

segregation.[1]

Corrosive to mucous
Acidity (pKa) ~2.9 (Predicted) membranes; incompatible with
strong bases and oxidizers.

Strictly prohibits drain disposal.
) ] Must be routed to incineration
Halogen Content Chlorine (CI) & Fluorine (F) )
streams capable of handling

halogenated organics.

) ) Do not mix with strong
o Combustible (Flash point data o ] )
Combustibility oxidizers in waste containers

often N/A
) (Fire risk).

Waste Segregation Workflow (Decision Logic)

The following logic flow ensures you select the correct waste stream based on the chemical's
current state in your experiment.
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Start: Identify State of
3-Chloro-2-fluorobenzoic acid

Solid Form Liquid Form
(Pure Substance) (Solution/Mixture)

Segregate as

SOLID HALOGENATED WASTE (el Salivent 2

Label: 'Toxic, Irritant,

Halogenated Organic Solid' Aqueous Solution Organic Solvent

Stream A: Halogenated Halogenated Solvent Non-Halogenated Solvent
Aqueous Waste (e.g., DCM, Chloroform) (e.g., Methanol, Ethyl Acetate)

Stream B: Halogenated Stream C: Mixed Organic

Solvent Waste Waste (Must be tagged Halogenated)

Click to download full resolution via product page

Figure 1: Decision tree for segregating 3-Chloro-2-fluorobenzoic acid waste streams. Note
that even if dissolved in a non-halogenated solvent, the presence of the solute renders the
entire mixture "Halogenated" for disposal purposes.[6]

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b2751501/docs?utm_src=pdf-body-img#proper-disposal-procedures-3-chloro-2-fluorobenzoic-acid-1
https://www.benchchem.com/product/b2751501/docs?utm_src=pdf-body#proper-disposal-procedures-3-chloro-2-fluorobenzoic-acid-1
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=91008G5E.TXT
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2751501?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Operational Disposal Protocols
Protocol A: Solid Waste Disposal (Pure Substance)

Use this for expired stocks, contaminated weighing boats, or spill cleanup residues.[6]

» Container Selection: Use a wide-mouth high-density polyethylene (HDPE) or glass jar. Avoid
metal containers due to potential corrosion from residual acidity.

e Segregation: Do not mix with non-halogenated solids (e.g., simple sugars, non-chlorinated
salts) if possible. Segregation reduces the volume of waste requiring expensive halogen-
specific incineration.

» Labeling: Affix a hazardous waste tag immediately.
o Chemical Name: 3-Chloro-2-fluorobenzoic acid.[1][2][3][4][5][8][°]
o Hazards: Irritant, Toxic.[10]
o Constituents: 100%.[11]

o Storage: Store in a Satellite Accumulation Area (SAA) until pickup. Keep container closed
unless adding waste.[12][13]

Protocol B: Liquid Waste Disposal (Solutions)

Use this for reaction mixtures or mother liquors.

o Compatibility Check: Ensure the waste stream does not contain strong oxidizers (e.g., nitric
acid, peroxides) or strong bases (e.g., sodium hydroxide), which could react exothermically
with the acid.[6]

e Stream Selection:

o If in Organic Solvent: Pour into the "Halogenated Organic Waste" carboy. Even if the
solvent itself is non-halogenated (e.g., Methanol), the dissolved 3-Chloro-2-
fluorobenzoic acid contaminates the stream.
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o If in Agqueous Solution: Pour into "Aqueous Hazardous Waste." Do not adjust pH and pour
down the drain. The halogen atoms persist after neutralization and violate EPA/local sewer
discharge limits for Total Toxic Organics (TTO).

o Secondary Containment: Always store liquid waste carboys in secondary containment trays
to capture leaks.

Spill Management & Contingency

Pre-requisite: Wear nitrile gloves, safety goggles, and a lab coat.[6] If the spill is large (>50g) or
outside a fume hood, use a half-face respirator with P100/organic vapor cartridges.

o Containment: Isolate the area. If liquid, dike with absorbent pillows.[6]
e Cleanup (Solid):
o Do not dry sweep vigorously (creates dust).

o Cover the spill with a damp paper towel to suppress dust, then scoop into a disposal

container.

o Wipe the surface with a mild sodium bicarbonate solution (5%) to neutralize acidic residue,

then water.
e Cleanup (Liquid/Solution):
o Absorb with an inert material (Vermiculite or commercial spill pads).
o Do not use combustible materials like sawdust.

o Place all absorbent materials into the Solid Halogenated Waste container.

Regulatory & Compliance Framework

Compliance relies on understanding the "Cradle-to-Grave" responsibility mandated by the EPA
(USA) and similar global bodies.

o EPA Waste Code: While 3-Chloro-2-fluorobenzoic acid is not explicitly P- or U-listed, it is
often classified under D002 (Corrosivity) if in acidic solution (pH < 2), or regulated as a
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Halogenated Organic requiring specific treatment standards (incineration).

Incineration Requirement: The presence of Fluorine necessitates incineration facilities
equipped with HF scrubbers to prevent damage to the incinerator lining and environmental
release.

Documentation: Ensure the Safety Data Sheet (SDS) is accessible.[7][12][13] When
manifesting waste for off-site disposal, clearly declare "Organic Acid, Solid, n.o.s. (3-Chloro-
2-fluorobenzoic acid)" to alert the disposal facility of the halogen content.[6]

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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